![molecular formula C19H20Br2N2O3 B339894 2-(5,6-dibromo-1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)-N-(4-methylphenyl)propanamide](/img/structure/B339894.png)
2-(5,6-dibromo-1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)-N-(4-methylphenyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
LSM-33267 is an alanine derivative.
Scientific Research Applications
Anticancer and Antimicrobial Applications
A significant application of this compound is in the field of anticancer and antimicrobial research. Derivatives of methanoisoindole, including 2-(5,6-dibromo-1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)-N-(4-methylphenyl)propanamide, have shown potential in inhibiting the growth of cancer cells, particularly gliocarcinoma, and displaying antimicrobial activity against human pathogens. These derivatives have been synthesized and characterized, demonstrating high anticancer activity and notable antimicrobial properties (Kocyigit et al., 2017).
Enzyme Inhibition and Bioactivity
The compound and its derivatives have also been researched for their enzyme inhibition properties. Specifically, they have been evaluated for their effects on human carbonic anhydrase I and II isoenzymes, showing significant inhibition. These findings suggest potential biomedical applications, particularly in targeting specific enzymatic pathways (Budak et al., 2017).
Hybrid Molecular Development
In pharmaceutical research, creating hybrid molecules that combine different pharmacophores can lead to compounds with enhanced or novel therapeutic properties. Derivatives of 2-(5,6-dibromo-1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)-N-(4-methylphenyl)propanamide have been incorporated into various hybrid molecular structures to investigate their therapeutic potential, particularly in the treatment of cancer (Kocyigit et al., 2019).
properties
Product Name |
2-(5,6-dibromo-1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)-N-(4-methylphenyl)propanamide |
---|---|
Molecular Formula |
C19H20Br2N2O3 |
Molecular Weight |
484.2 g/mol |
IUPAC Name |
2-(8,9-dibromo-3,5-dioxo-4-azatricyclo[5.2.1.02,6]decan-4-yl)-N-(4-methylphenyl)propanamide |
InChI |
InChI=1S/C19H20Br2N2O3/c1-8-3-5-10(6-4-8)22-17(24)9(2)23-18(25)13-11-7-12(14(13)19(23)26)16(21)15(11)20/h3-6,9,11-16H,7H2,1-2H3,(H,22,24) |
InChI Key |
KIYFNBKONQMDDJ-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)NC(=O)C(C)N2C(=O)C3C4CC(C3C2=O)C(C4Br)Br |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)C(C)N2C(=O)C3C4CC(C3C2=O)C(C4Br)Br |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.